Ethyl 3,3,3-trifluoro-2-{[4-(trifluoromethoxy)phenyl]amino}-2-{[3-(trifluoromethyl)phenyl]formamido}propanoate

• Molecular Formula: C20H15F9N2O4
• Molecular Weight: 518.3 g/mol
• IUPAC Name: ethyl 3,3,3-trifluoro-2-[4-(trifluoromethoxy)anilino]-2-[[3-(trifluoromethyl)benzoyl]amino]propanoate
• InChI: InChI=1S/C20H15F9N2O4/c1-2-34-16(33)17(19(24,25)26,30-13-6-8-14(9-7-13)35-20(27,28)29)31-15(32)11-4-3-5-12(10-11)18(21,22)23/h3-10,30H,2H2,1H3,(H,31,32)
• InChI Key: OZQGYYGFACAQOS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(F)(F)F)(NC1=CC=C(C=C1)OC(F)(F)F)NC(=O)C2=CC(=CC=C2)C(F)(F)F

Description

Ethyl 3,3,3-trifluoro-2-{[4-(trifluoromethoxy)phenyl]amino}-2-{[3-(trifluoromethyl)phenyl]formamido}propanoate is a complex organic compound characterized by the presence of multiple trifluoromethyl groups. These groups are known for their significant impact on the chemical and physical properties of the compound, making it highly valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

. This process often requires specific reagents and catalysts to ensure the successful incorporation of the trifluoromethyl groups.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods often employ advanced techniques such as continuous flow reactors and automated synthesis systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3,3,3-trifluoro-2-{[4-(trifluoromethoxy)phenyl]amino}-2-{[3-(trifluoromethyl)phenyl]formamido}propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The trifluoromethyl groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and substitution reagents like halogens. The reaction conditions typically involve controlled temperatures and pressures to ensure the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield trifluoromethyl oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

Ethyl 3,3,3-trifluoro-2-{[4-(trifluoromethoxy)phenyl]amino}-2-{[3-(trifluoromethyl)phenyl]formamido}propanoate has numerous applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of Ethyl 3,3,3-trifluoro-2-{[4-(trifluoromethoxy)phenyl]amino}-2-{[3-(trifluoromethyl)phenyl]formamido}propanoate involves its interaction with specific molecular targets and pathways. The trifluoromethyl groups play a crucial role in modulating the compound’s reactivity and binding affinity to these targets. This can lead to various biological effects, depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Trifluoromethyl ethers: Compounds containing trifluoromethyl ether groups, known for their unique properties and applications.

Trifluoromethyl phenyl derivatives: Similar compounds with trifluoromethyl groups attached to phenyl rings, widely used in pharmaceuticals and agrochemicals.

Uniqueness

Ethyl 3,3,3-trifluoro-2-{[4-(trifluoromethoxy)phenyl]amino}-2-{[3-(trifluoromethyl)phenyl]formamido}propanoate stands out due to its specific combination of trifluoromethyl groups and the resulting chemical properties. This makes it particularly valuable for specialized applications where these properties are advantageous.